3-chloro-N-[(2-methylpyrazol-3-yl)methyl]-5-(trifluoromethyl)benzamide

• IUPAC Name: 3-chloro-N-[(2-methylpyrazol-3-yl)methyl]-5-(trifluoromethyl)benzamide
• InChI: InChI=1S/C13H11ClF3N3O/c1-20-11(2-3-19-20)7-18-12(21)8-4-9(13(15,16)17)6-10(14)5-8/h2-6H,7H2,1H3,(H,18,21)
• InChI Key: ZPHDVFSATQYKHR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)CNC(=O)C2=CC(=CC(=C2)Cl)C(F)(F)F
• Molecular Formula: C13H11ClF3N3O
• Molecular Weight: 317.69 g/mol

Description

3-chloro-N-[(2-methylpyrazol-3-yl)methyl]-5-(trifluoromethyl)benzamide is a chemical compound that has attracted significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the benzamide family and is commonly referred to as TCB-2. The purpose of

Mechanism of Action

The mechanism of action of 3-chloro-N-[(2-methylpyrazol-3-yl)methyl]-5-(trifluoromethyl)benzamide involves its binding to the 5-HT2A receptor in the brain. This receptor is a G protein-coupled receptor that activates a signaling pathway involving the second messenger inositol triphosphate (IP3) and calcium ions. The activation of this pathway leads to changes in neuronal activity and neurotransmitter release, which are thought to underlie the effects of TCB-2 on mood, cognition, and perception.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-chloro-N-[(2-methylpyrazol-3-yl)methyl]-5-(trifluoromethyl)benzamide are still being studied. However, it has been shown to produce a range of effects, including changes in mood, perception, and cognition. TCB-2 has also been shown to have potential therapeutic effects in the treatment of neurological disorders, including depression and anxiety.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-chloro-N-[(2-methylpyrazol-3-yl)methyl]-5-(trifluoromethyl)benzamide in lab experiments is its selectivity for the 5-HT2A receptor. This allows researchers to study the effects of this receptor in isolation, without the confounding effects of other receptors. However, one limitation of using TCB-2 is its potential toxicity. Studies have shown that high doses of TCB-2 can lead to adverse effects, including seizures and death.

Future Directions

There are several future directions for research on 3-chloro-N-[(2-methylpyrazol-3-yl)methyl]-5-(trifluoromethyl)benzamide. One area of interest is the development of new compounds that target the 5-HT2A receptor with greater selectivity and potency. Another area of interest is the investigation of the potential therapeutic effects of TCB-2 in the treatment of neurological disorders, including depression and anxiety. Additionally, further studies are needed to determine the long-term effects of TCB-2 on brain function and behavior.

Synthesis Methods

The synthesis of 3-chloro-N-[(2-methylpyrazol-3-yl)methyl]-5-(trifluoromethyl)benzamide involves the reaction of 3-chloro-5-(trifluoromethyl)benzoic acid with 2-methylpyrazole in the presence of a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base such as N,N-diisopropylethylamine. The resulting intermediate is then coupled with N-(methyl)chloroacetamide to produce the final product.

Scientific Research Applications

3-chloro-N-[(2-methylpyrazol-3-yl)methyl]-5-(trifluoromethyl)benzamide has been the subject of numerous scientific studies due to its potential applications in various fields. One of the most promising applications of TCB-2 is in the field of neuroscience. TCB-2 has been shown to bind selectively to the 5-HT2A receptor in the brain, which is involved in the regulation of mood, cognition, and perception. This receptor is also the target of several psychoactive drugs, including LSD and psilocybin. TCB-2 has been used as a research tool to study the role of the 5-HT2A receptor in various neurological disorders, including depression, anxiety, and schizophrenia.